Cas no 1174207-49-8 (5-(piperazin-1-yl)pyridine-2-carbonitrile hydrochloride)

• Product Name: 5-(piperazin-1-yl)pyridine-2-carbonitrile hydrochloride
• CAS No: 1174207-49-8
• MF: C₁₀H₁₃ClN₄
• MW: 224.6900203228
• CID: 4575080
• PubChem ID: 137838037
• Update Time: 2025-06-09

5-(piperazin-1-yl)pyridine-2-carbonitrile hydrochloride Chemical and Physical Properties

Names and Identifiers

• 5-(piperazin-1-yl)pyridine-2-carbonitrile hydrochloride

• Inchi： 1S/C10H12N4.ClH/c11-7-9-1-2-10(8-13-9)14-5-3-12-4-6-14;/h1-2,8,12H,3-6H2;1H
• InChI Key： XBVQFUBJVOZZIP-UHFFFAOYSA-N
• SMILES： C(C1=NC=C(N2CCNCC2)C=C1)#N.Cl

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Other non-metal halides

Additional information on 5-(piperazin-1-yl)pyridine-2-carbonitrile hydrochloride

Comprehensive Overview of 5-(piperazin-1-yl)pyridine-2-carbonitrile hydrochloride (CAS No. 1174207-49-8)

5-(piperazin-1-yl)pyridine-2-carbonitrile hydrochloride (CAS No. 1174207-49-8) is a chemically significant compound widely utilized in pharmaceutical research and organic synthesis. This piperazine derivative is recognized for its versatile applications in drug discovery, particularly in the development of kinase inhibitors and central nervous system (CNS) targeting agents. The compound’s pyridine-carbonitrile scaffold contributes to its unique reactivity, making it a valuable intermediate for constructing complex molecular architectures.

In recent years, the demand for 5-(piperazin-1-yl)pyridine-2-carbonitrile hydrochloride has surged due to its role in addressing modern therapeutic challenges, such as neurodegenerative diseases and cancer. Researchers are increasingly focusing on small-molecule inhibitors, where this compound serves as a key building block. Its hydrochloride salt form enhances solubility, facilitating its use in high-throughput screening and preclinical studies. The compound’s CAS No. 1174207-49-8 is frequently searched in scientific databases, reflecting its growing importance in medicinal chemistry.

The structural features of 5-(piperazin-1-yl)pyridine-2-carbonitrile hydrochloride include a piperazine ring linked to a cyanopyridine moiety, which imparts both basicity and hydrogen-bonding capabilities. These properties are critical for interactions with biological targets, such as enzymes and receptors. The compound’s molecular weight and logP values are often analyzed in early-stage drug development to predict pharmacokinetic behavior. Additionally, its synthetic accessibility makes it a preferred choice for combinatorial chemistry libraries.

From an industrial perspective, 5-(piperazin-1-yl)pyridine-2-carbonitrile hydrochloride is synthesized via scalable routes, ensuring consistent quality for large-scale applications. Its stability under ambient conditions and compatibility with common reagents further bolster its utility. Recent publications highlight its incorporation into proteolysis-targeting chimeras (PROTACs), a cutting-edge technology in targeted protein degradation. This aligns with the rising interest in degrader therapeutics, a hot topic in biopharma forums and search trends.

Environmental and regulatory considerations for 5-(piperazin-1-yl)pyridine-2-carbonitrile hydrochloride are also noteworthy. While it is not classified as hazardous, proper handling protocols are recommended to ensure workplace safety. The compound’s ecotoxicological profile is under study, reflecting the broader shift toward sustainable chemistry practices. Researchers often query its material safety data sheet (MSDS) for compliance with global standards like REACH and FDA guidelines.

In summary, 5-(piperazin-1-yl)pyridine-2-carbonitrile hydrochloride (CAS No. 1174207-49-8) exemplifies the intersection of innovation and practicality in modern chemistry. Its applications span from drug design to chemical biology, addressing pressing questions in precision medicine and translational research. As scientific inquiries evolve, this compound remains a focal point for breakthroughs in life sciences and beyond.